Cas no 2228201-66-7 (5-2-(methylsulfanyl)phenyl-1,2-oxazol-4-amine)

• Product Name: 5-2-(methylsulfanyl)phenyl-1,2-oxazol-4-amine
• CAS No: 2228201-66-7
• MF: C₁₀H₁₀N₂OS
• MW: 206.264200687408
• CID: 6190146
• PubChem ID: 165969452
• Update Time: 2025-07-16

5-2-(methylsulfanyl)phenyl-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-2-(methylsulfanyl)phenyl-1,2-oxazol-4-amine
• 5-[2-(methylsulfanyl)phenyl]-1,2-oxazol-4-amine
• 2228201-66-7
• EN300-1756487

• Inchi： 1S/C10H10N2OS/c1-14-9-5-3-2-4-7(9)10-8(11)6-12-13-10/h2-6H,11H2,1H3
• InChI Key： QLDBPFGZUNBVES-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C1=C(C=NO1)N

Computed Properties

• Exact Mass: 206.05138412g/mol
• Monoisotopic Mass: 206.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 77.4Ų

Additional information on 5-2-(methylsulfanyl)phenyl-1,2-oxazol-4-amine

Introduction to 5-2-(methylsulfanyl)phenyl-1,2-oxazol-4-amine (CAS No. 2228201-66-7)

5-2-(methylsulfanyl)phenyl-1,2-oxazol-4-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2228201-66-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine derivative features a unique structural framework comprising a phenyl ring substituted with a methylsulfanyl group and an oxazole moiety linked via an amine functionality. The compound's molecular architecture positions it as a potential candidate for further exploration in medicinal chemistry, particularly in the development of novel bioactive molecules.

The structural motif of 5-2-(methylsulfanyl)phenyl-1,2-oxazol-4-amine encompasses several key pharmacophoric elements that are widely recognized for their biological activity. The presence of the oxazole ring, a five-membered heterocycle containing oxygen and nitrogen atoms, is particularly noteworthy. Oxazoles are well-documented scaffolds in drug discovery, exhibiting diverse pharmacological properties ranging from antiviral to anti-inflammatory effects. The incorporation of an amine group at the 4-position of the oxazole ring introduces additional functional diversity, enabling potential interactions with biological targets such as enzymes and receptors.

The phenyl ring bearing a methylsulfanyl substituent further enhances the compound's complexity and may contribute to its binding affinity and selectivity. Methylsulfanyl groups are commonly found in biologically active compounds due to their ability to modulate electronic properties and engage in hydrogen bonding or hydrophobic interactions with biological targets. This combination of structural features makes 5-2-(methylsulfanyl)phenyl-1,2-oxazol-4-amine a promising scaffold for designing molecules with tailored biological activities.

Recent advancements in computational chemistry and molecular modeling have facilitated the exploration of such heterocyclic compounds. These techniques allow researchers to predict potential binding modes and interactions of 5-2-(methylsulfanyl)phenyl-1,2-oxazol-4-amine with biological targets, thereby guiding experimental design and optimization efforts. For instance, studies have demonstrated that oxazole derivatives can interact with various protein kinases, which are pivotal in cellular signaling pathways associated with diseases such as cancer and inflammatory disorders.

In the context of drug discovery, the synthesis of 5-2-(methylsulfanyl)phenyl-1,2-oxazol-4-amine represents a significant step towards developing novel therapeutic agents. The compound's structural features suggest potential applications in modulating enzyme activity or receptor binding. Specifically, the oxazole ring may serve as a hinge-binding motif, while the amine and methylsulfanyl groups could engage in critical interactions with residues on the target protein surface. This dual functionality makes it an attractive candidate for further pharmacological investigation.

Moreover, the versatility of heterocyclic systems like oxazoles allows for facile derivatization, enabling the generation of libraries of analogues with diverse biological profiles. Functional group modifications at the phenyl ring or within the oxazole core can be explored to optimize potency, selectivity, and pharmacokinetic properties. Such structural diversification is essential for advancing lead compounds through drug discovery pipelines.

The synthesis of 5-2-(methylsulfanyl)phenyl-1,2-oxazol-4-am ine (CAS No. 2228201 -66 -7) involves multi-step organic transformations that highlight modern synthetic methodologies. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been instrumental in constructing complex heterocyclic frameworks efficiently. These methods not only enhance synthetic efficiency but also enable access to novel molecular architectures that might not be readily achievable through classical synthetic approaches.

Recent literature reports have begun to explore the pharmacological potential of related oxazole derivatives. For example, studies have indicated that certain oxazole-containing compounds exhibit inhibitory effects on specific enzymes implicated in metabolic diseases or cancer progression. The amine functionality in 5 - 2 - (methylsulfanyl)phenyl - 1 , 2 - ox az ol - 4 - am ine may play a crucial role in modulating these enzymatic activities by serving as a hydrogen bond acceptor or participating in salt bridge formation.

The methylsulfanyl group at the phenyl ring is another critical feature that warrants further investigation. This moiety can influence solubility, metabolic stability, and overall bioavailability of drug candidates. Computational studies have shown that methylsulfanyl groups can enhance binding affinity by engaging in specific interactions with polar residues on biological targets. Such insights are invaluable for rationalizing structure/activity relationships and guiding medicinal chemistry optimization efforts.

As research progresses, high-throughput screening (HTS) technologies combined with machine learning algorithms are being employed to accelerate the identification of promising hits from large compound libraries like those featuring 5 - 2 - (methylsulfanyl)phenyl - 1 , 2 - ox az ol - 4 - am ine derivatives. These approaches enable rapid assessment of biological activity across multiple targets simultaneously, streamlining the drug discovery process.

In summary,5 - 2 -(methylsulfanyl)phenyl - 1 , 2 - ox az ol - 4 - am ine (CAS No . 2228201 -66 -7) represents an intriguing compound with potential therapeutic applications stemming from its unique structural features . The interplay between its oxazole core,methylsulfanyl substituent ,and amine group creates multiple opportunities for interaction with biological targets . Continued research into this molecule ,both computationally and experimentally,is poised to uncover novel pharmacological activities relevant across various disease domains .